Cas no 433254-93-4 (3-chloro-4-[(2-chlorobenzyl)oxy]benzaldehyde)
3-chloro-4-[(2-chlorobenzyl)oxy]benzaldehyde Chemical and Physical Properties
Names and Identifiers
-
- 3-chloro-4-[(2-chlorobenzyl)oxy]benzaldehyde
-
- Inchi: 1S/C14H10Cl2O2/c15-12-4-2-1-3-11(12)9-18-14-6-5-10(8-17)7-13(14)16/h1-8H,9H2
- InChI Key: LBTVXFFLWWCYNX-UHFFFAOYSA-N
- SMILES: C(=O)C1=CC=C(OCC2=CC=CC=C2Cl)C(Cl)=C1
3-chloro-4-[(2-chlorobenzyl)oxy]benzaldehyde Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1187920-500mg |
3-Chloro-4-[(2-chlorobenzyl)oxy]benzaldehyde |
433254-93-4 | 98% | 500mg |
¥4650.00 | 2024-08-09 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1187920-1g |
3-Chloro-4-[(2-chlorobenzyl)oxy]benzaldehyde |
433254-93-4 | 98% | 1g |
¥5569.00 | 2024-08-09 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1187920-5g |
3-Chloro-4-[(2-chlorobenzyl)oxy]benzaldehyde |
433254-93-4 | 98% | 5g |
¥19792.00 | 2024-08-09 |
3-chloro-4-[(2-chlorobenzyl)oxy]benzaldehyde Related Literature
-
Eunkyung Choi,Minjoo Ryu,Haeri Lee,Ok-Sang Jung Dalton Trans., 2017,46, 4595-4601
-
Xiaoming Liu,Zachary D. Hood,Wangda Li,Donovan N. Leonard,Arumugam Manthiram,Miaofang Chi J. Mater. Chem. A, 2021,9, 2111-2119
-
Vishwesh Venkatraman,Marco Foscato,Vidar R. Jensen,Bjørn Kåre Alsberg J. Mater. Chem. A, 2015,3, 9851-9860
-
Shintaro Takata,Yoshihiro Miura Phys. Chem. Chem. Phys., 2014,16, 24784-24789
-
A. B. F. da Silva,K. Capelle Phys. Chem. Chem. Phys., 2009,11, 4564-4569
Additional information on 3-chloro-4-[(2-chlorobenzyl)oxy]benzaldehyde
Introduction to 3-chloro-4-[(2-chlorobenzyl)oxy]benzaldehyde (CAS No. 433254-93-4)
3-chloro-4-[(2-chlorobenzyl)oxy]benzaldehyde, identified by the Chemical Abstracts Service Number (CAS No.) 433254-93-4, is a significant compound in the realm of pharmaceutical chemistry and organic synthesis. This aromatic aldehyde derivative exhibits a unique structural configuration that makes it a valuable intermediate in the development of various bioactive molecules. The presence of both chloro and benzyl-oxy substituents on the aromatic ring imparts distinct reactivity, enabling its utility in multiple synthetic pathways.
The compound’s molecular structure consists of a benzaldehyde core substituted at the 3-position with a chlorine atom and at the 4-position with a (2-chlorobenzyl)oxy group. This specific arrangement enhances its compatibility with various chemical transformations, including nucleophilic aromatic substitution, condensation reactions, and cross-coupling processes. Such characteristics make it a versatile building block for medicinal chemists seeking to design novel therapeutic agents.
In recent years, 3-chloro-4-[(2-chlorobenzyl)oxy]benzaldehyde has garnered attention in the field of drug discovery due to its potential applications in synthesizing pharmacophores targeting neurological and inflammatory disorders. The chloro substituents, in particular, are known to influence electronic properties and metabolic stability, which are critical factors in drug design. Furthermore, the benzyl-oxy moiety can serve as a linker or handle for further functionalization, allowing for the creation of complex molecular architectures.
One of the most compelling aspects of this compound is its role in synthesizing kinase inhibitors. Kinases are enzymes that play a pivotal role in cell signaling pathways, and their dysregulation is implicated in numerous diseases, including cancer and autoimmune conditions. Researchers have been exploring 3-chloro-4-[(2-chlorobenzyl)oxy]benzaldehyde as a scaffold for developing small-molecule inhibitors that can modulate kinase activity. The aldehyde group provides a site for condensation reactions with amines or hydrazines, while the chloro and benzyl-oxy groups can be strategically modified to optimize binding affinity and selectivity.
Recent studies have demonstrated the utility of this compound in generating novel scaffolds for antiviral agents. The structural features of 3-chloro-4-[(2-chlorobenzyl)oxy]benzaldehyde allow for interactions with viral proteases and polymerases, making it a promising candidate for inhibiting viral replication. For instance, modifications at the 3-position chloro group have been shown to enhance binding to specific viral targets, while the benzyl-oxy moiety can be used to introduce hydrophilic extensions that improve pharmacokinetic properties.
The synthesis of 3-chloro-4-[(2-chlorobenzyl)oxy]benzaldehyde typically involves multi-step organic transformations starting from commercially available aromatic precursors. Common synthetic routes include chlorination followed by selective etherification, or direct functionalization of halogenated benzenes using appropriate nucleophiles. Advances in catalytic methods have further refined these processes, enabling higher yields and purities suitable for industrial-scale production.
In addition to its pharmaceutical applications, 3-chloro-4-[(2-chlorobenzyl)oxy]benzaldehyde finds utility in agrochemical research. Its structural motifs are reminiscent of certain herbicides and fungicides, where chlorinated aromatic compounds play a crucial role in biological activity. Researchers are exploring derivatives of this compound as potential leads for new crop protection agents that offer improved efficacy and environmental safety.
The analytical characterization of 3-chloro-4-[(2-chlorobenzyl)oxy]benzaldehyde is essential for ensuring its purity and consistency in various applications. Techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and high-performance liquid chromatography (HPLC) are routinely employed to confirm its structure and assess impurities. These analytical methods provide critical data for regulatory submissions and ensure that the compound meets the stringent requirements of pharmaceutical manufacturing.
The future prospects for 3-chloro-4-[(2-chlorobenzyl)oxy]benzaldehyde are promising, with ongoing research aimed at expanding its applications across multiple therapeutic areas. Innovations in computational chemistry and high-throughput screening are expected to accelerate the discovery of new derivatives with enhanced properties. Furthermore, green chemistry approaches may be adopted to develop more sustainable synthetic routes, aligning with global efforts to reduce environmental impact.
In conclusion,3-chloro-4-[(2-chlorobenzyl)oxy]benzaldehyde (CAS No. 433254-93-4) represents a valuable compound with diverse applications in pharmaceuticals, agrochemicals, and material science. Its unique structural features enable its use as an intermediate in synthesizing bioactive molecules targeting various diseases. As research continues to uncover new possibilities,this compound is poised to remain an important tool in chemical innovation。
433254-93-4 (3-chloro-4-[(2-chlorobenzyl)oxy]benzaldehyde) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)